Cas no 2449-35-6 (4,4'-Sulfonylbis-benzoic Acid)

• Product Name: 4,4'-Sulfonylbis-benzoic Acid
• CAS No: 2449-35-6
• MF: C₁₄H₁₀O₆S
• MW: 306.290603160858
• MDL: MFCD00020375
• CID: 278663
• PubChem ID: 87568803
• Update Time: 2025-04-19

4,4'-Sulfonylbis-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-sulfonylbis-
• 4,4'-Sulfonyldibenzoic Acid
• 4,4'-Dicarboxydiphenyl Sulfone
• 4-(4-carboxyphenyl)sulfonylbenzoic acid
• 4,4'-Sulfonylbis-benzoic Acid
• 4,4’-Sulfonylbis-benzoic Acid
• 4,4'-dicarboxybiphenyl sulfone
• 4,4'-H2sdb
• p,p'-dicarboxydiphenyl sulphone
• p,p'-Sulfonyl dibenzoic acid
• 4-[(4-carboxybenzene)sulfonyl]benzoic acid
• 4,4-sulfonyldibenzoic acid
• p,p'-Sulfonyldibenzoic acid
• Oprea1_284611
• Oprea1_350644
• 4,4'-sulfonylbisbenzoic acid
• 4,4'-dicarboxydiphenylsulfone
• 4,4''-sulfonyldibenzoic acid
• 2449-35-6
• InChI=1/C14H10O6S/c15-13(16)9-1-5-11(6-2-9)21(19,20)12-7-3-10(4-8-12)14(17)18/h1-8H,(H,15,16)(H,17,18
• YSWG502
• SQJQLYOMPSJVQS-UHFFFAOYSA-N
• D2367
• SR-01000312649-1
• 4,4'-Sulfonyldibenzoic acid, 97%
• SCHEMBL22349
• DTXSID50279360
• AS-60544
• 4-(TRANS-4-PENTYLCYCLOHEXYL)-3,4-DIFLUOROBIPHENYL
• Benzoic acid, 4,4'-sulfonylbis-
• SR-01000312649
• BDBM50293597
• CHEMBL220175
• 4-(4-carboxybenzenesulfonyl)benzoic acid
• T70635
• NSC12451
• AKOS003242095
• 4,4'-SULFONYLDIBENZOICACID
• NSC-12451
• CS-W009431
• NS00127841
• MFCD00020375
• STK366523
• Dicarboxydiphenylsulfone

• MDL： MFCD00020375
• Inchi： 1S/C14H10O6S/c15-13(16)9-1-5-11(6-2-9)21(19,20)12-7-3-10(4-8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： SQJQLYOMPSJVQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.02000
• Monoisotopic Mass: 306.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.509
• Melting Point: 370°C(lit.)
• Boiling Point: 590.1°Cat760mmHg
• Flash Point: 310.7°C
• Refractive Index: 1.637
• PSA: 117.12000
• LogP: 2.99660
• Solubility: Not determined

4,4'-Sulfonylbis-benzoic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37